Cas no 1250609-85-8 (N-(3-sulfamoylpropyl)thiophene-2-carboxamide)

• Product Name: N-(3-sulfamoylpropyl)thiophene-2-carboxamide
• CAS No: 1250609-85-8
• MF: C₈H₁₂N₂O₃S₂
• MW: 248.322479248047
• CID: 6288604
• PubChem ID: 47337089
• Update Time: 2025-05-19

N-(3-sulfamoylpropyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1250609-85-8
• N-(3-sulfamoylpropyl)thiophene-2-carboxamide
• EN300-9153555

• Inchi： 1S/C8H12N2O3S2/c9-15(12,13)6-2-4-10-8(11)7-3-1-5-14-7/h1,3,5H,2,4,6H2,(H,10,11)(H2,9,12,13)
• InChI Key： BUQIMKHMWAPWDA-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1=CC=CS1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 248.02893460g/mol
• Monoisotopic Mass: 248.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-sulfamoylpropyl)thiophene-2-carboxamide

N-(3-sulfamoylpropyl)thiophene-2-carboxamide: A Comprehensive Overview

N-(3-sulfamoylpropyl)thiophene-2-carboxamide, also known by its CAS number 1250609-85-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of N-(3-sulfamoylpropyl)thiophene-2-carboxamide is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene ring is substituted at the 2-position with a carboxamide group, which is further connected to a sulfamoylpropyl chain. This structure endows the compound with unique electronic and steric properties, making it suitable for applications in drug design, polymer chemistry, and electronic materials.

Recent studies have highlighted the importance of thiophene-based compounds in the development of advanced materials. For instance, thiophene derivatives have been explored for their potential in organic electronics, such as in the fabrication of flexible displays and photovoltaic devices. The sulfamoylpropyl group attached to the thiophene ring in N-(3-sulfamoylpropyl)thiophene-2-carboxamide introduces additional functionality, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly valuable in drug delivery systems and bioconjugate chemistry.

The synthesis of N-(3-sulfamoylpropyl)thiophene-2-carboxamide typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern industrial applications. For example, recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of biological applications, N-(3-sulfamoylpropyl)thiophene-2-carboxamide has shown promise as a lead compound for drug development. Its ability to modulate cellular signaling pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with results indicating significant reduction in inflammation markers in experimental models.

Moreover, the compound's stability under physiological conditions and its ability to cross cellular membranes make it an attractive candidate for targeted drug delivery systems. Researchers are currently exploring its use as a carrier for therapeutic agents, leveraging its unique chemical properties to enhance drug bioavailability and reduce side effects.

In conclusion, N-(3-sulfamoylpropyl)thiophene-2-carboxamide represents a versatile compound with a wide range of potential applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application research, position it as a key player in the development of novel materials and therapeutic agents. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.